Cas no 20356-45-0 (3-(1H-Indol-3-yl)-3-oxopropanenitrile)

• Product Name: 3-(1H-Indol-3-yl)-3-oxopropanenitrile
• CAS No: 20356-45-0
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• MDL: MFCD04610443
• CID: 280400
• PubChem ID: 2453568
• Update Time: 2025-06-09

3-(1H-Indol-3-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Indol-3-yl)-3-oxopropanenitrile
• 3-(Cyanoacetyl)indole
• 3-Cyanoacetylindole
• 1H-Indole-3-propanenitrile,b-oxo-
• 3-(1H-INDOL-3-YL)-3-OXO-PROPIONITRILE
• AKOS000116510
• F2113-0204
• A879691
• DTXSID90368727
• 20356-45-0
• 3-cyanoacetyl indole
• FT-0665264
• 3-(cyanoacetyl) indole
• EN300-05930
• 3-(1H-Indol-3-yl)-3-oxopropanenitrile, AldrichCPR
• C3197
• 1H-Indole-3-propanenitrile, beta-oxo-
• BC-0809
• SCHEMBL1426369
• 3-(2-Cyanoacetyl)-1H-indole
• J-510429
• CHEMBL3233064
• AMY39742
• BCP24133
• 3-(1H-lndol-3-yl)-3-oxo-propionitrile
• HMS1729D01
• NCGC00335246-01
• MFCD04610443
• AB01328036-02
• Z56928903
• BBL012852
• STK695688
• ALBB-015375

• MDL： MFCD04610443
• Inchi： 1S/C11H8N2O/c12-6-5-11(14)9-7-13-10-4-2-1-3-8(9)10/h1-4,7,13H,5H2
• InChI Key： KSKBLDDGNWKWKN-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1=CNC2C=CC=CC=21

Computed Properties

• Exact Mass: 184.06400
• Monoisotopic Mass: 184.063663
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.6

Experimental Properties

• Color/Form: solid
• Density: 1.285
• Melting Point: 241°C
• Boiling Point: 447.2 °C at 760 mmHg
• Flash Point: 224.3 °C
• Refractive Index: 1.663
• PSA: 56.65000
• LogP: 2.26428

3-(1H-Indol-3-yl)-3-oxopropanenitrile Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3439 6.1/PG III
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-(1H-Indol-3-yl)-3-oxopropanenitrile

Recent Advances in the Study of 3-(1H-Indol-3-yl)-3-oxopropanenitrile (CAS: 20356-45-0)

3-(1H-Indol-3-yl)-3-oxopropanenitrile (CAS: 20356-45-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. Recent studies have focused on its synthesis, pharmacological properties, and applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future potential in biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 3-(1H-Indol-3-yl)-3-oxopropanenitrile. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in high-throughput screening and drug development. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance efficiency and reduce environmental impact.

Pharmacological studies have revealed that 3-(1H-Indol-3-yl)-3-oxopropanenitrile exhibits promising activity against various biological targets. For instance, it has been shown to inhibit specific enzymes involved in inflammatory pathways, making it a potential candidate for the development of anti-inflammatory drugs. Additionally, preliminary studies suggest its role in modulating neurotransmitter systems, which could have implications for neurological disorders.

In the context of drug discovery, 3-(1H-Indol-3-yl)-3-oxopropanenitrile has been explored as a scaffold for designing new therapeutic agents. Its indole core structure is known to interact with multiple biological targets, and modifications to its side chains have led to derivatives with enhanced potency and selectivity. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these modifications.

Despite these advancements, challenges remain in the clinical translation of 3-(1H-Indol-3-yl)-3-oxopropanenitrile. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 3-(1H-Indol-3-yl)-3-oxopropanenitrile (CAS: 20356-45-0) represents a versatile and promising molecule in chemical biology and medicinal chemistry. Ongoing research continues to uncover its multifaceted applications, from enzyme inhibition to neurological modulation. As synthetic methods and pharmacological understanding advance, this compound is poised to play a significant role in the development of next-generation therapeutics.